![molecular formula C21H22N2O2 B4752741 N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide](/img/structure/B4752741.png)
N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide
Overview
Description
N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as LY294002 and is a potent inhibitor of phosphoinositide 3-kinase (PI3K).
Mechanism of Action
N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide exerts its pharmacological effects by inhibiting the activity of PI3K. PI3K is an enzyme that plays a crucial role in several cellular processes, including cell growth, proliferation, and survival. The inhibition of PI3K by this compound leads to the activation of downstream signaling pathways, which ultimately results in apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to induce apoptosis in several types of cancer cells, including breast cancer, prostate cancer, and colon cancer. Additionally, this compound has been shown to inhibit the activity of PI3K in various cell types, including neurons, endothelial cells, and immune cells.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide in lab experiments is its potent inhibitory activity against PI3K. This compound has been shown to be highly effective in inducing apoptosis in cancer cells, making it a valuable tool in cancer research. Additionally, the synthesis of this compound is relatively simple and has been well-established, making it readily available for use in lab experiments. However, one of the limitations of using this compound is that it may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for the research on N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide. One area of research is the development of more potent and selective inhibitors of PI3K. Additionally, the use of this compound in combination with other drugs or therapies could enhance its therapeutic efficacy. Another potential direction for research is the investigation of the role of PI3K in other diseases, such as cardiovascular disease and autoimmune disorders. Overall, the research on this compound has significant potential for advancing our understanding of the PI3K signaling pathway and its role in disease.
Scientific Research Applications
N-{1-[(isopropylamino)carbonyl]-4-phenyl-1,3-butadien-1-yl}benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in cancer research. The PI3K signaling pathway is known to be involved in the development and progression of several types of cancer. This compound is a potent inhibitor of PI3K and has been shown to induce apoptosis (programmed cell death) in cancer cells. This compound has also been studied for its potential applications in other areas of research, such as neurodegenerative diseases, inflammation, and diabetes.
properties
IUPAC Name |
N-[(2E,4E)-1-oxo-5-phenyl-1-(propan-2-ylamino)penta-2,4-dien-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-16(2)22-21(25)19(15-9-12-17-10-5-3-6-11-17)23-20(24)18-13-7-4-8-14-18/h3-16H,1-2H3,(H,22,25)(H,23,24)/b12-9+,19-15+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFDVWHWGUCLYJS-NSMFRCMUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C(=CC=CC1=CC=CC=C1)NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)NC(=O)/C(=C\C=C\C1=CC=CC=C1)/NC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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